Cas no 1018127-98-4 (methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]p yridin-7-yl]propanoate)

• Product name: methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]p yridin-7-yl]propanoate
• CAS No: 1018127-98-4
• MF: C₁₂H₁₃F₂N₃O₃
• MW: 285.24672961235
• CID: 3159283
• PubChem ID: 25248230

methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]p yridin-7-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]p yridin-7-yl]propanoate
• methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate
• 1018127-98-4
• methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate
• AKOS005168428
• Methyl3-(4-(difluoromethyl)-2-methyl-6-oxo-2H-pyrazolo[3,4-b]pyridin-7(6H)-yl)propanoate
• Methyl 3-(4-(difluoromethyl)-2-methyl-6-oxo-2H-pyrazolo[3,4-b]pyridin-7(6H)-yl)propanoate
• STK352838

• Inchi： InChI=1S/C12H13F2N3O3/c1-16-6-8-7(11(13)14)5-9(18)17(12(8)15-16)4-3-10(19)20-2/h5-6,11H,3-4H2,1-2H3
• InChI Key： HYZJLWVTKACZEF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 285.092498g/mol
• Monoisotopic Mass: 285.092498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• Molecular Weight: 285.25g/mol
• XLogP3: 0.2

Additional information on methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]p yridin-7-yl]propanoate

Methyl 3-[4-(Difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate (CAS 1018127-98-4): A Comprehensive Overview

Methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate (CAS 1018127-98-4) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The compound features a difluoromethyl group at the 4-position of the pyrazolo[3,4-b]pyridine core, which is a key structural motif in many bioactive molecules. The presence of fluorine atoms often enhances the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative particularly valuable for drug discovery. The methyl propanoate side chain further contributes to the compound's versatility, allowing for various chemical modifications.

One of the most common questions researchers ask about CAS 1018127-98-4 is its potential applications in medicinal chemistry. Recent studies have shown that pyrazolo[3,4-b]pyridine derivatives exhibit promising activity against various biological targets, including kinases and enzymes involved in inflammatory pathways. The difluoromethyl group in this particular compound may enhance its binding affinity to these targets, making it a valuable scaffold for developing new therapeutic agents.

In the field of agrochemicals, methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate has shown potential as a lead compound for developing novel pesticides. The pyrazolo[3,4-b]pyridine core is structurally similar to several commercially successful agrochemicals, and the introduction of fluorine atoms often improves the pesticidal activity and environmental stability of these molecules.

The synthesis of CAS 1018127-98-4 typically involves multi-step organic reactions, with the key step being the construction of the pyrazolo[3,4-b]pyridine ring system. Researchers are particularly interested in developing more efficient synthetic routes to this compound, as reflected in frequent searches for "synthesis of pyrazolo[3,4-b]pyridine derivatives" and "optimization of difluoromethyl-containing compounds."

From a physicochemical perspective, methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate is typically a solid at room temperature with moderate solubility in common organic solvents. These properties are crucial for its formulation in both pharmaceutical and agrochemical applications, and many researchers search for "solubility data of CAS 1018127-98-4" when planning experiments.

The global market for pyrazolo[3,4-b]pyridine derivatives has been growing steadily, driven by increasing demand in both pharmaceutical and agrochemical sectors. As a relatively new compound, CAS 1018127-98-4 presents exciting opportunities for innovation, particularly in the development of novel drugs targeting chronic diseases and next-generation crop protection agents.

Safety considerations for handling methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, as indicated by frequent searches for "safety data of CAS 1018127-98-4."

Future research directions for this compound likely include exploring its full biological activity spectrum, optimizing its physicochemical properties for specific applications, and developing more sustainable synthetic routes. The unique combination of the pyrazolo[3,4-b]pyridine scaffold with the difluoromethyl group makes CAS 1018127-98-4 a compelling subject for ongoing scientific investigation.

For researchers interested in obtaining methyl 3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoate, several specialty chemical suppliers offer this compound, though availability may vary. The compound's growing importance is reflected in increasing searches for "suppliers of CAS 1018127-98-4" and "price trends for pyrazolo[3,4-b]pyridine derivatives."